Cas no 852138-19-3 (4-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

• Product Name: 4-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• CAS No: 852138-19-3
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6408403
• PubChem ID: 4388527
• Update Time: 2025-10-05

4-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• 4-ethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
• ChemDiv3_009850
• 4-ethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
• F0651-0284
• AKOS024592036
• IDI1_027760
• 4-ethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide
• 852138-19-3
• HMS1500P16
• Benzamide, 4-ethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-

• Inchi： 1S/C22H24N2O2/c1-2-26-17-10-8-16(9-11-17)22(25)23-14-15-7-12-21-19(13-15)18-5-3-4-6-20(18)24-21/h7-13,24H,2-6,14H2,1H3,(H,23,25)
• InChI Key： ANKUIYZOFIUBHC-UHFFFAOYSA-N
• SMILES： C(NCC1C=CC2NC3=C(C=2C=1)CCCC3)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 604.0±55.0 °C(Predicted)
• pka: 14.67±0.46(Predicted)

Additional information on 4-ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

4-Ethoxy-N-(2,3,4,9-Tetrahydro-1H-Carbazol-6-Yl)Methylbenzamide (CAS No. 852138-19-3)

4-Ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide (CAS No. 852138-19-3) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a tetrahydrocarbazole group. The presence of the ethoxy substituent further enhances its chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of tetrahydrocarbazole derivatives in the development of advanced materials. For instance, researchers have explored the use of such compounds in the synthesis of novel polymers and organic semiconductors. The incorporation of the ethoxy group in 4-Ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide has been shown to improve solubility and stability, which are critical factors for material applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

From a structural perspective, 4-Ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide exhibits a rigid aromatic system coupled with a flexible side chain. This combination provides excellent electronic properties, making it suitable for applications in optoelectronic devices. Recent research has demonstrated its potential as a dopant in organic light-emitting diodes (OLEDs), where it enhances device efficiency and operational stability.

In terms of biological activity, this compound has shown promising results in preliminary studies. For example, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. While further research is needed to fully understand its pharmacological properties, these initial findings suggest that 4-Ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)Methylbenzamide could be a valuable lead compound in drug discovery.

The physical and chemical properties of this compound have been extensively studied. Its melting point and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Additionally, its thermal stability has been tested under different conditions, providing valuable insights into its suitability for high-temperature applications.

In conclusion, 4-Ethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-Yl)Methylbenzamide (CAS No. 852138-19-3) is a multifaceted compound with potential applications across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further research and development in materials science and pharmacology.